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Introduction

Fluazifop-P, the R-enantiomer of fluazifop, is a selective, post-emergence herbicide widely
used for the control of annual and perennial grass weeds in a variety of broad-leaved crops.[1]
[2] Its mode of action is the inhibition of acetyl-CoA carboxylase (ACCase), an enzyme critical
for lipid synthesis in grasses.[1][3] This disruption of lipid production leads to the death of the
weed. The application of Fluazifop-P through sprinkler irrigation systems, a practice known as
chemigation, has been investigated as a viable alternative to conventional ground or aerial
spraying.[4][5][6] This method offers potential advantages in terms of application timing and
flexibility.[6]

These application notes provide a comprehensive overview of the techniques and protocols for
the application of Fluazifop-P via sprinkler irrigation, based on available scientific literature.

Physicochemical Properties and Environmental Fate

Fluazifop-P is typically formulated as a butyl ester (Fluazifop-P-butyl) for enhanced foliar
uptake.[1] In the plant and soil, the butyl ester is rapidly hydrolyzed to the active acid form,
fluazifop-P.[1][7] The acid form is relatively mobile in soil and can be subject to leaching,
particularly in permeable soils with shallow water tables.[7][8] The primary degradation of
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Fluazifop-P in soil is microbial, leading to the formation of metabolites such as 2-hydroxy-5-
trifluoromethyl-pyridin (TFMP).[7][9]

Efficacy and Mode of Uptake in Sprinkler Irrigation

Field studies have demonstrated that the application of Fluazifop-P through sprinkler irrigation
can achieve weed control comparable to conventional spray applications for certain grass
species, such as large crabgrass.[4][5] Interestingly, greenhouse studies suggest that root
uptake of Fluazifop-P may play a more significant role in sprinkler applications compared to
conventional methods.[4][5] However, shoot uptake remains the primary route for controlling
emerged weeds.[6] The dilute concentration of the herbicide in irrigation water, when combined
with a crop oil concentrate, has been shown to be effective, particularly when applied to the
whorl or second leaf of grass weeds.[4][5] An increase in the concentration of nonemulsified oil
in the treatment solution can enhance herbicide deposition and retention.[4][5]

Quantitative Data on Sprinkler Irrigation Application
of Fluazifop-P

The following tables summarize quantitative data from research studies on the application of
Fluazifop-P through sprinkler irrigation. It is important to note that specific application rates and
water volumes may vary depending on the target weed species, crop, soil type, and
environmental conditions.

Table 1: Application Rates and Efficacy of Sprinkler-Applied Fluazifop-P for Control of Large
Crabgrass
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Fluazifop-P  Irrigation L
Application Weed

Rate (kg Volume Crop Reference
. Method Control (%)
a.i./ha) (cm)
) Guy et al.,
0.14 0.6 Sprinkler 85 Soybean
1989
) Guy et al.,
0.28 0.6 Sprinkler 95 Soybean
1989
Conventional Guy et al.,
0.14 N/A 88 Soybean
Spray 1989
Conventional Guy et al.,
0.28 N/A 98 Soybean
Spray 1989

Table 2: General Application Recommendations from Product Labels for Sprinkler Application

Product Application Water Volume

Target Weeds Crop(s)
Rate (Product) (L/ha)

Formulation

Carpet Grass,

Couch Grass,

Genfarm
) Johnson Grass,
Fluazifop (212 50 ] Forestry
) Kikuyu Grass,
g/L Fluazifop-P)
Paspalum
(seedlings)
Carpet Grass,
Couch Grass,
4Farmers
) Johnson Grass,
Fluazifop (212 50 ) Forestry
_ Kikuyu Grass,
g/L Fluazifop-P)
Paspalum
(seedlings)

Note: The application rates from product labels are given in terms of the formulated product.
Researchers should always calculate the rate of the active ingredient (a.i.) for scientific studies.
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Experimental Protocols

The following are detailed methodologies for conducting key experiments to evaluate the
efficacy and crop safety of Fluazifop-P applied through sprinkler irrigation.

Protocol 1: Field Efficacy and Crop Tolerance Trial
1. Experimental Design:

e Randomized complete block design with 3-4 replications.

« Individual plot size: 3 m x 6 m.

e Treatments should include:

» Untreated control (irrigation with water only).

o Multiple rates of sprinkler-applied Fluazifop-P (e.g., 0.1, 0.2, and 0.4 kg a.i./ha).

» Astandard conventional spray application of Fluazifop-P at a recommended rate.
» Hand-weeded control.

2. Site Selection and Preparation:

o Select a field with uniform soil type and a natural or seeded infestation of the target grass
weed species.

o Prepare the seedbed according to standard practices for the test crop.

e Plant the crop and allow it and the weeds to emerge and establish to the desired growth
stage for application (e.g., 3-5 leaf stage for annual grasses).

3. Herbicide Application:

o Sprinkler Application:

o Use a calibrated research-grade sprinkler irrigation system (e.g., a lateral move or solid set
system with appropriate nozzles to ensure uniform water distribution).

o Calculate the amount of Fluazifop-P formulation and adjuvant (e.g., crop oil concentrate at
1% v/v) needed for each plot.

« Inject the herbicide solution into the irrigation water at a constant rate during the irrigation
event. The duration of injection should be sufficient to allow the herbicide to be evenly
distributed across the plot.

o Apply a predetermined amount of irrigation water (e.g., 0.6 to 1.25 cm) to move the herbicide
into the upper soil profile and onto the weed foliage.

o Conventional Spray Application:
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» Use a calibrated backpack or tractor-mounted sprayer with flat-fan nozzles.
e Apply the herbicide in a spray volume of 100-200 L/ha.

4. Data Collection:

o Weed Control: Visually assess weed control at 7, 14, and 28 days after treatment (DAT)
using a scale of 0% (no control) to 100% (complete control).

o Weed Biomass: At 28 DAT, harvest the above-ground biomass of the target weed species
from a designated quadrat within each plot. Dry the biomass to a constant weight and
record.

e Crop Injury: Visually assess crop injury at 7, 14, and 28 DAT using a scale of 0% (no injury)
to 100% (crop death).

o Crop Yield: At crop maturity, harvest the crop from the center of each plot and determine the
yield.

5. Statistical Analysis:

e Analyze the data using Analysis of Variance (ANOVA).
o Use a suitable mean separation test (e.g., Fisher's Protected LSD at p < 0.05) to compare
treatment means.

Visualizations

Experimental Workflow for Field Evaluation of Sprinkler-Applied Fluazifop-P
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Caption: Experimental workflow for evaluating sprinkler-applied Fluazifop-P.
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Caption: Inhibition of ACCase by Fluazifop-P in susceptible grasses.
Safety Precautions

o Always consult the product label for specific application instructions, restrictions, and safety
information.[8][10][11]

o Ensure that the irrigation system is equipped with appropriate safety devices to prevent
backflow of the herbicide into the water source.

» Do not apply Fluazifop-P through any type of irrigation system unless specifically permitted
by the product label.[8]

e Avoid application when weather conditions favor drift from the target area.[8]

o Be aware of the potential for groundwater contamination, especially in areas with permeable
soils and shallow water tables.[8]

» Rain or irrigation within one hour of application may reduce efficacy and necessitate a repeat
application.[12]
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Disclaimer: This document is intended for informational purposes for a scientific audience and
does not constitute a recommendation or endorsement of any specific product or practice. All
pesticide applications should be made in accordance with the manufacturer's label and
applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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